Cas no 2138574-53-3 (4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol)

4-Methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol is a structurally complex cyclohexanol derivative featuring an imidazole substituent. Its unique molecular architecture, combining a cyclohexane backbone with an imidazole moiety, suggests potential utility in medicinal chemistry and pharmaceutical research. The presence of both hydroxyl and imidazole functional groups may confer favorable binding properties for biological targets, particularly in enzyme inhibition or receptor modulation. This compound's defined stereochemistry and purity make it suitable for mechanistic studies or as a synthetic intermediate. Its stability under standard laboratory conditions allows for straightforward handling and storage. Further investigation into its physicochemical properties could reveal additional applications in drug discovery or material science.
4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol structure
2138574-53-3 structure
Product Name:4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol
CAS No:2138574-53-3
MF:C13H22N2O
MW:222.326583385468
CID:5800446
PubChem ID:165497338
Update Time:2025-06-09

4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2138574-53-3
    • 4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol
    • EN300-1160140
    • Inchi: 1S/C13H22N2O/c1-3-4-13-14-7-8-15(13)12-9-11(16)6-5-10(12)2/h7-8,10-12,16H,3-6,9H2,1-2H3
    • InChI Key: AJJBLEQXBWPLPX-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)C(C1)N1C=CN=C1CCC

Computed Properties

  • Exact Mass: 222.173213330g/mol
  • Monoisotopic Mass: 222.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38Ų

4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1160140-1.0g
4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol
2138574-53-3
1g
$0.0 2023-06-08

Additional information on 4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol

4-Methyl-3-(2-Propyl-1H-Imidazol-1-yl)cyclohexan-1-ol: A Comprehensive Overview

4-Methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol (CAS No. 2138574-53-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol is composed of a cyclohexane ring substituted with a methyl group and a 2-propyl-imidazole moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

Recent studies have highlighted the pharmacological potential of 4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The research team found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol has shown potential in neuropharmacology. A 2023 study in the European Journal of Pharmacology reported that this compound possesses neuroprotective properties, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound was found to reduce oxidative stress and prevent neuronal cell death, suggesting its therapeutic value in these conditions.

The synthetic route for 4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol involves several key steps. Initially, the cyclohexanone derivative is treated with an appropriate Grignard reagent to introduce the methyl group. Subsequently, the imidazole moiety is introduced through a condensation reaction with a suitable imidazole precursor. This multi-step synthesis allows for precise control over the final product's purity and yield.

The physicochemical properties of 4-methyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol are also noteworthy. It has a molecular weight of 257.38 g/mol and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point is around 95°C, and it exhibits good stability under standard laboratory conditions.

In terms of safety and toxicity, preliminary studies indicate that 4-methyl-3-(2-propyl-1H-imidazol-1-y)cyclohexan-l-oI is well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. These assessments will include in vitro and in vivo studies to evaluate potential side effects and long-term safety.

The future prospects for 4-methyl--(propy--imidazol--y)cloexan--oI are promising. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and explore its efficacy in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are underway to bring this compound closer to clinical application.

In conclusion, 4-methyl--(propy--imidazol--y)cloexan--oI (CAS No. 2138574--) represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover its full potential, this compound may play a crucial role in addressing unmet medical needs and improving patient outcomes.

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